Cas no 52599-24-3 (3-tert-Butyl-1-(propan-2-yl)thiourea)

• Product Name: 3-tert-Butyl-1-(propan-2-yl)thiourea
• CAS No: 52599-24-3
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 89714
• PubChem ID: 12750667
• Update Time: 2025-06-20

3-tert-Butyl-1-(propan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-T-Butyl-N'-Isopropylthiourea
• 1-Isopropyl-3-Tert-Butylthiourea
• 1-isopropyl-3-t-butylthiourea
• 1-tert-butyl-3-propan-2-yl-thiourea
• N-isopropyl N'-t-butyl thiourea
• N-tert-Butyl-N'-isopropyl-thioharnstoff
• N-tert-butyl-N'-isopropyl-thiourea
• N-tert-Butyl-N'-isopropylthiourea
• N-(tert-Butyl)-N'-isopropylthiourea
• 52599-24-3
• 3-tert-butyl-1-(propan-2-yl)thiourea
• N-tert-Butyl-N'-propan-2-ylthiourea
• SCHEMBL2833590
• DTXSID40508878
• AKOS003717996
• E83765
• CCA59924
• 3-t-Butyl-1-(propan-2-yl)thiourea
• MFCD03427358
• FT-0653954
• A829160
• 1-Isopropyl-3-(2-methyl-2-propanyl)thiourea
• 1-tert-butyl-3-propan-2-ylthiourea
• EN300-153613
• SCHEMBL9768248
• Thiourea, N-(1,1-dimethylethyl)-N'-(1-methylethyl)-
• JKZGKJJRHXYLRI-UHFFFAOYSA-N
• 3-tert-Butyl-1-(propan-2-yl)thiourea

• Inchi： 1S/C8H18N2S/c1-6(2)9-7(11)10-8(3,4)5/h6H,1-5H3,(H2,9,10,11)
• InChI Key： JKZGKJJRHXYLRI-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)NC(C)(C)C

Computed Properties

• Exact Mass: 174.11900
• Monoisotopic Mass: 174.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.949±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-152 ºC
• Boiling Point: 215.3±23.0 ºC (760 Torr),
• Flash Point: 84.0±22.6 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 56.15000
• LogP: 2.43920
• Solubility: Not determined

Additional information on 3-tert-Butyl-1-(propan-2-yl)thiourea

3-tert-Butyl-1-(propan-2-yl)thiourea (CAS No. 52599-24-3): An Overview of Its Properties and Applications

3-tert-Butyl-1-(propan-2-yl)thiourea, with the CAS number 52599-24-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinct molecular structure, which includes a thiourea functional group and tert-butyl and isopropyl substituents. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-tert-Butyl-1-(propan-2-yl)thiourea is C₉H₁₈N₂S, and its molecular weight is 186.31 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point is reported to be around 140°C, which makes it suitable for various synthetic processes that require thermal stability.

In the context of pharmaceutical research, 3-tert-Butyl-1-(propan-2-yl)thiourea has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of thiourea derivatives using 3-tert-Butyl-1-(propan-2-yl)thiourea as a key starting material. These derivatives exhibited potent anti-inflammatory and analgesic activities, making them potential candidates for further drug development.

Beyond pharmaceutical applications, 3-tert-Butyl-1-(propan-2-yl)thiourea has also found use in agrochemical research. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-based pesticides and fungicides. A notable example is the use of thiourea derivatives in the development of copper-based fungicides, which have shown enhanced efficacy against plant pathogens compared to traditional formulations.

In materials science, the unique properties of 3-tert-Butyl-1-(propan-2-yl)thiourea have been leveraged to create novel materials with tailored functionalities. Research published in the Journal of Materials Chemistry A in 2021 described the synthesis of thiourea-based coordination polymers using this compound as a ligand. These polymers exhibited excellent thermal stability and high surface area, making them suitable for applications such as gas storage and catalysis.

The synthetic accessibility of 3-tert-Butyl-1-(propan-2-yl)thiourea has also contributed to its widespread use in academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of tert-butylamine with isopropyl isothiocyanate, followed by hydrolysis to form the desired thiourea derivative. This synthetic route is known for its high yield and mild reaction conditions, making it an attractive option for large-scale production.

The environmental impact of 3-tert-Butyl-1-(propan-2-y l)thiourea has also been a subject of recent research. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to ensure environmental safety.

In conclusion, 3-tert-butyl-N’-(propan - 2 - yl)thiourea (CAS No. 52599 - 24 - 3) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile synthetic properties make it an invaluable intermediate in the development of novel compounds with diverse functionalities. As research continues to uncover new applications and optimize existing ones, the importance of this compound in various scientific fields is likely to grow further.